Cas no 131295-39-1 (2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo-)
131295-39-1 structure
Product Name:2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo-
CAS No:131295-39-1
MF:C5H5N3OS
MW:155.177698850632
CID:102363
PubChem ID:14686113
Update Time:2025-09-24
2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo- Chemical and Physical Properties
Names and Identifiers
-
- 2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo-
- Pyrazinecarboxamide, 3,4-dihydro-3-thioxo- (9CI)
- 3-thioxo-3,4-dihydropyrazine-2-carboxamide
- 2-sulfanylidene-1H-pyrazine-3-carboxamide
- EN300-7463691
- 131295-39-1
- 3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide
-
- Inchi: 1S/C5H5N3OS/c6-4(9)3-5(10)8-2-1-7-3/h1-2H,(H2,6,9)(H,8,10)
- InChI Key: QXJSEECIBJJAOV-UHFFFAOYSA-N
- SMILES: S=C1C(C(N)=O)=NC=CN1
Computed Properties
- Exact Mass: 155.01545
- Monoisotopic Mass: 155.01533297g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 243
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 99.6Ų
Experimental Properties
- PSA: 67.48
2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7463691-0.05g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 0.05g |
$315.0 | 2023-06-02 | |
| Enamine | EN300-7463691-0.1g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 0.1g |
$470.0 | 2023-06-02 | |
| Enamine | EN300-7463691-0.25g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 0.25g |
$672.0 | 2023-06-02 | |
| Enamine | EN300-7463691-0.5g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 0.5g |
$1058.0 | 2023-06-02 | |
| Enamine | EN300-7463691-1.0g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 1g |
$1357.0 | 2023-06-02 | |
| Enamine | EN300-7463691-2.5g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 2.5g |
$2660.0 | 2023-06-02 | |
| Enamine | EN300-7463691-5.0g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 5g |
$3935.0 | 2023-06-02 | |
| Enamine | EN300-7463691-10.0g |
3-sulfanylidene-3,4-dihydropyrazine-2-carboxamide |
131295-39-1 | 95% | 10g |
$5837.0 | 2023-06-02 | |
| Aaron | AR009HYL-50mg |
Pyrazinecarboxamide, 3,4-dihydro-3-thioxo- (9CI) |
131295-39-1 | 95% | 50mg |
$459.00 | 2025-02-14 | |
| Aaron | AR009HYL-100mg |
Pyrazinecarboxamide, 3,4-dihydro-3-thioxo- (9CI) |
131295-39-1 | 95% | 100mg |
$672.00 | 2025-02-14 |
2-Pyrazinecarboxamide,3,4-dihydro-3-thioxo- Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
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